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BMVC Reproducibility Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

reproducibility of their research for the British Machine Vision Conference (BMVC).

Troubleshooting Reproducibility Issues
New research in machine vision often involves complex experimental setups. This guide

provides solutions to common problems that can hinder the reproducibility of your work.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3029348?utm_src=pdf-interest
https://www.benchchem.com/product/b3029348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem ID Issue Potential Causes
Recommended
Solutions

ENV-01

"Works on my

machine" syndrome:

Code fails to run or

produces different

results on a new

machine.

- Missing or incorrect

software

dependencies. -

Differences in

operating systems or

hardware (CPU/GPU).

- Hardcoded paths

specific to the original

machine.

- Use a

containerization tool

like Docker to create a

self-contained,

reproducible

environment. -

Provide a

requirements.txt (for

Python) or equivalent

file listing all

dependencies with

their exact versions. -

Use relative paths or

environment variables

for file access.

DATA-01

Inconsistent results

with the same code:

The model produces

different outputs even

when run with the

same code and data.

- Stochastic elements

in the algorithm (e.g.,

random weight

initialization, data

shuffling) without a

fixed seed. - Non-

deterministic

operations in deep

learning libraries (e.g.,

some cuDNN

functions).[1] - Data

augmentation

pipelines that are not

seeded.

- Set a fixed random

seed for all relevant

libraries (e.g., NumPy,

PyTorch, TensorFlow)

at the beginning of

your script. - For full

determinism in

PyTorch/TensorFlow,

you may need to

disable certain non-

deterministic

algorithms, which

could impact

performance.[1] -

Ensure your data

loading and

augmentation

processes are also

seeded.
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DATA-02

Data leakage: The

model performs

surprisingly well on

the validation set but

poorly on the test set.

- Information from the

validation or test set

has inadvertently

been used during

training. - Common

sources include

improper data splitting

(e.g., splitting after

feature extraction) or

normalization based

on the entire dataset.

- Split your data into

training, validation,

and test sets before

any preprocessing

steps. - Fit any

preprocessing models

(e.g., scalers,

encoders) only on the

training data and then

apply them to the

validation and test

sets.

CODE-01

Difficulty in

understanding or

running the code:

Reviewers or other

researchers struggle

to execute the

provided code.

- Lack of clear

instructions or

documentation. -

Complex and

unorganized code

structure. - Missing

information about

hyperparameters or

model configurations.

- Provide a detailed

README.md file with

clear, step-by-step

instructions for setup

and execution. -

Organize your code

logically into scripts

for data

preprocessing,

training, and

evaluation. - Use a

configuration file (e.g.,

YAML, JSON) to

manage all

hyperparameters and

model settings.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding reproducibility for BMVC submissions.

Q1: What are the specific reproducibility requirements for a BMVC submission?
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A: BMVC strongly encourages authors to submit their code along with their papers to aid

reproducibility.[2] Reviewers are encouraged to use a reproducibility checklist to assess

submissions, but there is not a mandatory, publicly available checklist for authors.[2] Following

best practices from leading computer vision conferences like CVPR is highly recommended.[3]

[4][5]

Q2: How should I manage my experimental workflow to ensure it's reproducible?

A: A reproducible workflow involves careful tracking of code, data, and experimental

parameters. The following diagram illustrates a recommended workflow.
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1. Environment Setup 2. Data Management 3. Experimentation 4. Results & Code Tracking

Define Environment
(requirements.txt, Dockerfile)

Data Preprocessing
(Seeded & Versioned)

Consistent Environment Model Training
(Fixed Seeds, Config Files)

Versioned Data Evaluation
Trained Model

Version Control
(Git)

Commit Code & Config

Log ResultsMetrics & Outputs Commit Results

Correct Workflow (No Leakage) Incorrect Workflow (Data Leakage)

Raw Dataset

Split Data
(Train/Val/Test)

Fit Preprocessor
on Train Data

Train Set

Apply to All Sets

Val/Test Sets

Train Model

Raw Dataset

Preprocess Entire Dataset

Split Data
(Train/Val/Test)

Train Model

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3029348?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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